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Compound of Interest

Compound Name: Potassium clavulanate cellulose

Cat. No.: B1574186

Executive Summary

Potassium Clavulanate (Clavulanate K) is a notoriously difficult Active Pharmaceutical
Ingredient (API) due to its extreme hygroscopicity and susceptibility to hydrolytic degradation.
To facilitate tableting, it is frequently blended with Microcrystalline Cellulose (MCC) (e.g., Avicel
PH-112) and glidants like Silicon Dioxide (Syloid).

While MCC generally improves flow, the blend remains sensitive to environmental moisture,
which can induce rapid transitions from free-flowing powder to cohesive "gum,” leading to
hopper ratholing, weight variation, and capping.

This guide details three tiered protocols for characterizing these blends, moving from
pharmacopeial QC methods to advanced dynamic rheology. Crucially, all protocols incorporate
strict environmental controls to ensure data validity.

Core Directive: The Environmental "Zero-State"

Before attempting any mechanical test, you must establish the "Zero-State." Clavulanate
blends can absorb sufficient moisture to alter flow properties within 15 minutes of exposure to
standard lab air (40-50% RH).

Environmental Control Protocol (ECP-01)

e Requirement: All sampling and testing must occur in a controlled environment.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1574186?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Limit: Relative Humidity (RH) < 20% at 25°C.[1]
e Equipment:

o Walk-in dry room (Preferred).

o Glove box with nitrogen purge (Alternative).

o If testing on an open bench (e.g., standard Tap Density tester), the equipment must be
enclosed in a humidity-controlled cabinet or the test duration must be < 5 minutes.

Warning: Data generated on Clavulanate blends at >30% RH is scientifically invalid due to the

formation of liquid bridges and surface hydrolysis.

Method 1: Compressibility Index (QC Level)

Purpose: Rapid, batch-release testing to detect gross deviations in blend uniformity or moisture
uptake. Standard: USP <616> Bulk Density and Tapped Density.

Protocol Steps

e Preparation: Tare a 100 mL graduated cylinder (glass).

Filling: Gently pour ~50g of the Clavulanate-MCC blend into the cylinder. Do not compact.

Initial Reading (

): Read the volume to the nearest mL. Calculate Bulk Density (

).

Tapping: Place cylinder in a Tap Density Tester (e.g., VanKel). Set for 1250 taps.

Final Reading (
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): Read the tapped volume. Calculate Tapped Density (
).
 Calculation:
o Carr’s Index (CI):
o Hausner Ratio (HR):

Interpretation for Clavulanate Blends

Unlike standard excipients, Clavulanate blends exhibit "false" flowability if the Clavulanate
particles are large crystals. However, high Cls (>25) usually indicate moisture uptake or
segregation of fines.

Risk Assessment for

Carr's Index Flow Character

Clavulanate/MCC

Segregation Risk: MCC and
<15 Excellent Clavulanate may separate

during vibration.

. Ideal Target: Good balance of

16 - 20 Fair ]

flow and cohesion.

Warning Zone: High risk of
21-25 Passable arching in tablet press

hoppers.

Failure: Likely moisture
> 26 Poor

contamination. Stop press.

Method 2: Dynamic Powder Rheology (R&D Level)

Purpose: To predict behavior under stress (feed frames) and quantify moisture sensitivity.[2]
Equipment: FT4 Powder Rheometer (Freeman Technology) or equivalent.

Why Dynamic Testing?
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Static tests (Carr's Index) do not simulate the movement of powder in a tablet press feed
frame. Dynamic testing measures the energy required to move a blade through the powder,
capturing the interplay of Interlock (MCC fibers) and Cohesion (Clavulanate stickiness).

Protocol: Stability & Variable Flow Rate (VFR)

e Vessel: 25mm or 50mm split vessel (depending on API availability).

o Conditioning Cycle: The blade rotates and moves down to aerate and normalize the bed.
Essential to remove operator packing history.

o Test Cycles (1-7): Blade moves down at 100 mm/s tip speed. Measure Basic Flow Energy
(BFE).

e Variable Rate (8-11): Reduce tip speed (100 -> 70 -> 40 -> 10 mm/s). Measure Specific
Energy (SE).

Critical Metric: The Stability Index (Sl)

o SI

1.0: Stable powder.

e S| > 1.1: Instability. In Clavulanate blends, this is the primary indicator of moisture uptake
during the test. As the blade churns the powder, it exposes new surfaces to humidity. If the
energy rises, your environment is too humid.

e Sl < 0.9: Attrition. The MCC fibers are breaking down or the Clavulanate crystals are
fracturing.

Method 3: Shear Cell Testing (Engineering Level)

Purpose: Hopper design and calculating the Flow Function Coefficient (
). Standard: ASTM D7891.

Protocol

o Consolidation: Pre-shear the powder to a critical state at a defined Normal Stress (
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), typically 3 kPa to 9 kPa (simulating the weight of powder in a hopper).

e Shear: Apply shear stress until the powder bed yields (fails).

e Locus Construction: Plot Shear Stress vs. Normal Stress to determine the Unconfined Yield
Strength (

)

e Calculation:

(Major Principal Stress / Unconfined Yield Strength).

Interpretation

e < 2: Very Cohesive (Rat-holing guaranteed).
e 2-4:Cohesive.

e 4-10: Easy Flowing.
Application Note: For Clavulanate/MCC (1:1), aim for an

at 3 kPa preshear. If

, You must increase the glidant (Syloid) concentration or reduce the Clavulanate load.

Visualized Workflows
Figure 1: Characterization Workflow

This diagram illustrates the decision process for selecting the correct testing method based on
the development stage.
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Sample: Clavulanate/MCC Blend
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(RH <20%)

Click to download full resolution via product page

Caption: Figure 1: Integrated workflow for Clavulanate blend characterization, prioritizing

environmental control.

Figure 2: The Moisture-Flow Failure Loop

This diagram explains the mechanistic failure mode unique to Clavulanate blends.
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High Humidity (>30% RH)

Clavulanate Surface Hydrolysis
(Formation of sticky layer)

:
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N
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:
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Caption: Figure 2: Mechanistic pathway of flow failure due to moisture uptake in Clavulanate
blends.

Troubleshooting & Reference Data
Common Failure Modes
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Symptom

Probable Cause

Verification Test

Corrective Action

High Carr's Index

Excess Fines or

Run FT4 Stability Test

Add 0.5% Syloid;

(>28) Moisture Check Dehumidifier.

] » ) Change MCC grade
High Specific Energy Mechanical )

) Microscopy (e.g., PH-102 to PH-
(SE) Interlocking
200).
- CRITICAL: Reduce
Flow Instability (SI > ) ] ) o
Hygroscopic Caking TGA (Moisture) room humidity

1.1)

immediately.

Reference Values (Typical)

e Clavulanate K (Pure): Carr's Index ~35% (Very Poor).

¢ Avicel PH-112: Carr's Index ~22% (Passable/Good).

e Blend (1:1) + 1% Syloid: Carr's Index ~18% (Fair/Good).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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